3-bromo-5-chloro-4-[(2-fluorobenzyl)oxy]benzaldehyde

• IUPAC Name: 3-bromo-5-chloro-4-[(2-fluorophenyl)methoxy]benzaldehyde
• InChI: InChI=1S/C14H9BrClFO2/c15-11-5-9(7-18)6-12(16)14(11)19-8-10-3-1-2-4-13(10)17/h1-7H,8H2
• InChI Key: PLTGTYBEEUOCKG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)COC2=C(C=C(C=C2Br)C=O)Cl)F
• Molecular Formula: C14H9BrClFO2
• Molecular Weight: 343.57 g/mol

Description

3-bromo-5-chloro-4-[(2-fluorobenzyl)oxy]benzaldehyde is a chemical compound that belongs to the family of benzaldehydes. It is a white to off-white crystalline powder that is used in scientific research for various purposes.

Mechanism of Action

The mechanism of action of 3-bromo-5-chloro-4-[(2-fluorobenzyl)oxy]benzaldehyde is not fully understood. However, it is believed to act as an inhibitor of certain enzymes in the body. It has been shown to inhibit the activity of acetylcholinesterase, an enzyme that breaks down the neurotransmitter acetylcholine. It has also been shown to inhibit the activity of monoamine oxidase, an enzyme that breaks down neurotransmitters such as dopamine, norepinephrine, and serotonin.
Biochemical and Physiological Effects:
3-bromo-5-chloro-4-[(2-fluorobenzyl)oxy]benzaldehyde has been shown to have various biochemical and physiological effects. It has been shown to have neuroprotective effects and to improve cognitive function in animal models. It has also been shown to have anti-inflammatory and analgesic effects. Additionally, it has been shown to have antitumor activity in certain cancer cell lines.

Advantages and Limitations for Lab Experiments

The advantages of using 3-bromo-5-chloro-4-[(2-fluorobenzyl)oxy]benzaldehyde in lab experiments include its high purity and availability. It is also relatively easy to synthesize and can be used as a starting material for the synthesis of other compounds. However, its cost may be a limitation for some researchers.

Future Directions

There are many future directions for research on 3-bromo-5-chloro-4-[(2-fluorobenzyl)oxy]benzaldehyde. One possible direction is the development of new drugs and pharmaceuticals based on its structure and mechanism of action. Another direction is the investigation of its potential as a neuroprotective agent in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. Additionally, its potential as an anti-inflammatory and analgesic agent could be further explored. Finally, its antitumor activity could be studied in more detail to determine its potential as a cancer treatment.

Synthesis Methods

The synthesis of 3-bromo-5-chloro-4-[(2-fluorobenzyl)oxy]benzaldehyde involves the reaction of 3-bromo-5-chloro-4-hydroxybenzaldehyde with 2-fluorobenzyl bromide in the presence of a base such as potassium carbonate. The reaction takes place in an organic solvent such as acetone or dimethylformamide. The resulting product is then purified by recrystallization.

Scientific Research Applications

3-bromo-5-chloro-4-[(2-fluorobenzyl)oxy]benzaldehyde is used in scientific research for various purposes. It is used as a starting material for the synthesis of other compounds. It is also used as a reagent in organic synthesis. Additionally, it is used in the development of new drugs and pharmaceuticals.